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Compound of Interest

Compound Name: Methyl 2-amino-3-nitrobenzoate

Cat. No.: B029004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for Methyl 2-amino-3-nitrobenzoate (CAS No. 57113-91-4).

Understanding these parameters is critical for maintaining the compound's integrity, ensuring

experimental accuracy, and promoting safety in research and drug development.

Chemical Profile
Methyl 2-amino-3-nitrobenzoate is a key intermediate in the synthesis of various

pharmaceutical compounds, including the antihypertensive drug candesartan.[1][2][3][4] Its

molecular structure, featuring an amino group and a nitro group on the benzene ring,

influences its chemical reactivity and stability.

Table 1: Chemical and Physical Properties of Methyl 2-amino-3-nitrobenzoate
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Property Value Reference

CAS Number 57113-91-4 [5][6][7]

Molecular Formula C8H8N2O4 [5][7]

Molecular Weight 196.16 g/mol [6][7]

Appearance White to Yellow Powder/Solid [5][7]

Melting Point 97-98°C [7]

Boiling Point 340.1±22.0 °C (Predicted) [7]

Density 1.386±0.06 g/cm3 (Predicted) [7]

Solubility
Soluble in DMSO and Ethyl

Acetate
[7]

Stability Profile
While specific, in-depth stability studies on Methyl 2-amino-3-nitrobenzoate are not

extensively available in the public domain, information from safety data sheets and related

literature provides guidance on its stability. The presence of the nitro and amino groups

suggests potential sensitivity to certain conditions.

General Stability
Methyl 2-amino-3-nitrobenzoate is generally considered stable under normal temperatures

and pressures. However, like many aromatic nitro compounds, it may be sensitive to light and

high temperatures over extended periods. It is crucial to avoid conditions that could lead to

degradation.

Incompatible Materials
To ensure the stability of Methyl 2-amino-3-nitrobenzoate, it is essential to store it away from

incompatible materials. While specific incompatibility data for this compound is limited, general

precautions should be taken to avoid contact with:

Strong oxidizing agents
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Strong reducing agents

Strong acids and bases

Contact with these substances could potentially lead to vigorous reactions or degradation of

the compound.

Recommended Storage and Handling
Proper storage and handling are paramount to preserving the quality and stability of Methyl 2-
amino-3-nitrobenzoate.

Storage Conditions
The following storage conditions are recommended to ensure the long-term stability of the

compound:

Table 2: Recommended Storage Conditions for Methyl 2-amino-3-nitrobenzoate
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Parameter Recommendation Rationale Reference

Temperature

Store in a cool, dry

place. Some suppliers

recommend

refrigeration (2-8°C) or

room temperature.

To minimize the rate

of potential

degradation reactions.

[5][6][7][8]

Atmosphere

Store in a tightly

closed container. For

highly sensitive

applications, storage

under an inert

atmosphere (e.g.,

argon or nitrogen) is

advisable.

To protect from

moisture and

atmospheric

contaminants.

[5][8]

Light Keep in a dark place.
To prevent potential

photodegradation.
[7]

Container
Use a tightly sealed,

appropriate container.

To prevent

contamination and

exposure to air and

moisture.

[5]

Handling Precautions
Safe handling practices are crucial when working with Methyl 2-amino-3-nitrobenzoate. The

following precautions should be observed:

Ventilation: Handle in a well-ventilated area to avoid the formation and inhalation of dust and

aerosols.[5]

Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-

impermeable gloves, and eye/face protection.[5]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this

product.[5]
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Ignition Sources: Use non-sparking tools and prevent fire caused by electrostatic discharge.

[5]

Experimental Protocols: Stability Assessment
While specific stability testing protocols for Methyl 2-amino-3-nitrobenzoate are not readily

available, a general approach based on established pharmaceutical guidelines can be adopted.

Forced Degradation Study
A forced degradation study is essential to understand the intrinsic stability of the molecule and

to identify potential degradation products.

Objective: To evaluate the stability of Methyl 2-amino-3-nitrobenzoate under various stress

conditions.

Methodology:

Sample Preparation: Prepare solutions of Methyl 2-amino-3-nitrobenzoate in a suitable

solvent (e.g., acetonitrile or methanol).

Stress Conditions: Expose the solutions to the following conditions:

Acidic: 0.1 N HCl at room temperature and elevated temperature (e.g., 60°C).

Basic: 0.1 N NaOH at room temperature and elevated temperature.

Oxidative: 3% H2O2 at room temperature.

Thermal: Store the solid compound and solutions at elevated temperatures (e.g., 60°C,

80°C).

Photolytic: Expose the solid compound and solutions to UV and visible light (ICH Q1B

guidelines).

Analysis: At specified time points, analyze the samples using a stability-indicating HPLC

method to quantify the remaining parent compound and detect any degradation products.
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Characterization: If significant degradation is observed, isolate and characterize the

degradation products using techniques such as LC-MS and NMR.

Logical Framework for Ensuring Stability
The stability of Methyl 2-amino-3-nitrobenzoate is a function of both its inherent chemical

properties and the external conditions it is subjected to. The following diagram illustrates the

logical relationship between storage, handling, and the resulting stability of the compound.
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Factors Influencing Stability

Outcome

Key Parameters
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(Tightly Sealed)
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Click to download full resolution via product page

Figure 1: Logical workflow for maintaining the stability of Methyl 2-amino-3-nitrobenzoate.
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Conclusion
The stability of Methyl 2-amino-3-nitrobenzoate is crucial for its effective use in research and

pharmaceutical synthesis. By adhering to the recommended storage and handling guidelines

outlined in this document, researchers and scientists can ensure the integrity of the compound,

leading to more reliable and reproducible results. Further in-depth stability studies would be

beneficial to provide more quantitative data on its degradation profile under various stress

conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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